Cas no 1233958-89-8 (Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate
• CAS No: 1233958-89-8
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 4788595
• Update Time: 2025-11-06

Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate
• TERT-BUTYL 4-(PYRIDINE-4-AMIDO)PIPERIDINE-1-CARBOXYLATE
• Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate

• Inchi： 1S/C16H23N3O3/c1-16(2,3)22-15(21)19-10-6-13(7-11-19)18-14(20)12-4-8-17-9-5-12/h4-5,8-9,13H,6-7,10-11H2,1-3H3,(H,18,20)
• InChI Key： AGCGUKHTRDUHFT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(C1C=CN=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• XLogP3: 1.6
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate

Recent Advances in the Study of Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate (CAS: 1233958-89-8)

Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate (CAS: 1233958-89-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its piperidine backbone and isonicotinamide moiety, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

One of the most notable advancements in the research of this compound is its role as a building block for kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate make it an attractive scaffold for the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with promising selectivity profiles. The study highlighted the compound's ability to modulate kinase signaling pathways, thereby offering a potential avenue for the treatment of resistant cancers.

In addition to its applications in oncology, recent research has also investigated the antimicrobial properties of Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate derivatives. A study conducted by a team at the University of Cambridge revealed that certain analogs of this compound displayed significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that this compound could serve as a lead structure for the development of new antimicrobial agents.

Furthermore, the compound's potential in neurological research has been explored in recent years. A 2022 publication in ACS Chemical Neuroscience reported that Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate derivatives could modulate neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin. This modulation was found to have neuroprotective effects in preclinical models of Parkinson's disease, indicating the compound's potential as a therapeutic agent for neurodegenerative disorders.

The synthesis and optimization of Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate have also been a focus of recent research. Advances in synthetic methodologies, such as flow chemistry and catalytic asymmetric synthesis, have enabled the efficient production of this compound and its derivatives with high enantiomeric purity. These technological advancements are expected to facilitate further exploration of its pharmacological properties and accelerate its transition into clinical development.

In conclusion, Tert-Butyl 4-(isonicotinamido)piperidine-1-carboxylate (CAS: 1233958-89-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications span across multiple therapeutic areas, including oncology, infectious diseases, and neurology. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, positioning it as a valuable asset in the quest for novel and effective treatments.